Cas no 32551-29-4 (3-Isothiazolecarboxylic acid, 4,5-diphenyl-, methyl ester)
32551-29-4 structure
Product Name:3-Isothiazolecarboxylic acid, 4,5-diphenyl-, methyl ester
CAS No:32551-29-4
MF:C17H13NO2S
MW:295.355623006821
CID:1450458
Update Time:2024-08-23
3-Isothiazolecarboxylic acid, 4,5-diphenyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 3-Isothiazolecarboxylic acid, 4,5-diphenyl-, methyl ester
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- Inchi: 1S/C17H13NO2S/c1-20-17(19)15-14(12-8-4-2-5-9-12)16(21-18-15)13-10-6-3-7-11-13/h2-11H,1H3
- InChI Key: USCHEMXCEMEEAD-UHFFFAOYSA-N
- SMILES: S1C(C2=CC=CC=C2)=C(C2=CC=CC=C2)C(C(OC)=O)=N1
Computed Properties
- Exact Mass: 295.06679
Experimental Properties
- Density: 1.227±0.06 g/cm3(Predicted)
- Boiling Point: 382.2±42.0 °C(Predicted)
- PSA: 39.19
- pka: 0.11±0.10(Predicted)
3-Isothiazolecarboxylic acid, 4,5-diphenyl-, methyl ester Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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